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Compound of Interest

Compound Name: Ethyl 3-methoxybenzoate

Cat. No.: B084342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of Ethyl 3-
methoxybenzoate in fragrance research. Due to the limited publicly available data on the

specific olfactory profile of Ethyl 3-methoxybenzoate, this document outlines the standard

protocols and considerations for evaluating a novel aromatic ester in fragrance applications.

Data for isomeric and related compounds are provided for comparative context.

Introduction to Ethyl 3-methoxybenzoate
Ethyl 3-methoxybenzoate (CAS: 10259-22-0) is an aromatic ester with the molecular formula

C10H12O3.[1][2] Esters are a critical class of compounds in the fragrance and flavor industry,

often imparting fruity and floral notes.[3][4] The methoxy group on the benzene ring is known to

influence the olfactory properties of aromatic compounds, often adding a sweet, phenolic, or

anisic character. The specific position of the methoxy group (ortho, meta, or para) significantly

alters the scent profile.

While detailed sensory data for Ethyl 3-methoxybenzoate is not widely published, its isomers,

ethyl 2-methoxybenzoate and ethyl 4-methoxybenzoate, are used in perfumery and can offer

clues to its potential olfactory characteristics. The evaluation of Ethyl 3-methoxybenzoate as

a novel fragrance ingredient would follow established industry protocols for sensory analysis,

stability, and safety.
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Physicochemical Properties
A summary of the known physicochemical properties of Ethyl 3-methoxybenzoate is

presented in Table 1. This data is essential for formulation, stability testing, and regulatory

compliance.

Table 1: Physicochemical Properties of Ethyl 3-methoxybenzoate

Property Value Source

CAS Number 10259-22-0 [1][2]

Molecular Formula C10H12O3 [1][2]

Molecular Weight 180.20 g/mol [1][2]

Density 1.099 g/cm³ [1]

Kovats Retention Index 1730 (HP-5 column) [5]

Solubility
Insoluble in water; soluble in

organic solvents and oils.

[6] (for ethyl 4-

methoxybenzoate)

Olfactory Profile and Application Potential
The specific odor profile of Ethyl 3-methoxybenzoate is not well-documented in public

literature. However, we can infer potential characteristics by examining its isomers (Table 2).

The meta-position of the methoxy group in Ethyl 3-methoxybenzoate is likely to result in a

unique scent profile compared to its ortho and para counterparts.

Table 2: Olfactory Profiles of Isomeric and Related Methoxybenzoate Esters
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Compound CAS Number Odor Description
Reported Uses in
Fragrance

Ethyl 2-

methoxybenzoate
7335-26-4

Sweet, floral, fruity,

with notes of

raspberry, grape, and

ylang-ylang.

Used in ylang-ylang,

tuberose, and other

floral compositions.[7]

Methyl 2-

methoxybenzoate
606-45-1

Mildly sweet, herbal,

floral, with hyacinth

and cananga notes.

Perfumery, soaps,

cosmetics.[8][9]

Ethyl 4-

methoxybenzoate

(Ethyl p-anisate)

94-30-4
Light, fruity-floral, with

an anise-like odor.

Perfumes, cosmetics,

and food flavorings.[6]

Methyl 4-

methoxybenzoate
121-98-2

Sweet, anise, and

balsam-like.

Found in star anise.

[10]

Methyl 3-

methoxybenzoate
5368-81-0

Not typically used for

fragrance or flavor.
[11]

Based on these related compounds, it is plausible that Ethyl 3-methoxybenzoate could

possess a sweet, floral, and potentially fruity or spicy character. Its evaluation would be

necessary to determine its exact profile and potential applications in fine fragrance, personal

care, and home care products.

Experimental Protocols
The following protocols are standard methodologies for the evaluation of a new fragrance

ingredient like Ethyl 3-methoxybenzoate.

This protocol outlines the steps for a systematic sensory evaluation of a novel fragrance

ingredient.[12][13]

Objective: To characterize the olfactory profile of Ethyl 3-methoxybenzoate, including its

primary scent characteristics, intensity, and longevity.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.thegoodscentscompany.com/data/rw1043481.html
https://scent.vn/en/pages/compound/methyl-2-methoxybenzoate-2094
https://www.thegoodscentscompany.com/data/rw1032761.html
https://www.smolecule.com/products/s793789
https://www.hmdb.ca/metabolites/HMDB0032639
http://www.thegoodscentscompany.com/data/rw1477841.html
https://www.benchchem.com/product/b084342?utm_src=pdf-body
https://www.benchchem.com/product/b084342?utm_src=pdf-body
https://www.olfasense.com/target-industry/fragrances/
https://parfums-de-grasse.com/fr/content/728-sensory-evaluation-of-perfumes-developing-professional-skills-in-olfactory-analysis
https://www.benchchem.com/product/b084342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl 3-methoxybenzoate (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass vials

Perfumer's smelling strips

Sensory evaluation booths with controlled ventilation[12]

Trained sensory panel

Procedure:

Sample Preparation: Prepare dilutions of Ethyl 3-methoxybenzoate in the chosen solvent

at various concentrations (e.g., 10%, 1%, 0.1%).

Panelist Selection: Recruit a panel of trained sensory evaluators or experienced perfumers.

Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-neutral

environment.[12]

Blotter Dipping: Dip smelling strips into each dilution, ensuring a consistent amount of liquid

is absorbed. Allow the solvent to evaporate for a few seconds.

Olfactory Assessment:

Top Notes: Panelists smell the strips immediately after dipping and record their initial

impressions.

Heart/Mid Notes: Panelists evaluate the strips again after a set time (e.g., 10-15 minutes)

to assess the development of the fragrance.

Base Notes/Dry Down: The strips are evaluated at extended intervals (e.g., 1 hour, 4

hours, 24 hours) to determine the tenacity and the final character of the scent.

Data Collection: Panelists will describe the odor using a standardized vocabulary (e.g., fruity,

floral, woody, spicy, sweet) and rate the intensity on a defined scale.
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Data Analysis: Compile and analyze the descriptions and ratings to create a comprehensive

olfactory profile for Ethyl 3-methoxybenzoate.

This protocol is designed to assess the stability of Ethyl 3-methoxybenzoate in a finished

product base (e.g., a fine fragrance in ethanol or a lotion base).

Objective: To evaluate the physical and chemical stability of a fragrance formulation containing

Ethyl 3-methoxybenzoate under various environmental conditions.

Materials:

Fragrance formulation containing Ethyl 3-methoxybenzoate

Control formulation (without Ethyl 3-methoxybenzoate)

Appropriate product bases (e.g., ethanol, lotion)

Glass containers for the final product

Stability chambers (temperature and humidity controlled)

UV light cabinet

Analytical instrumentation (GC-MS)

Procedure:

Sample Preparation: Prepare batches of the finished product containing a specified

concentration of Ethyl 3-methoxybenzoate. Package the samples in the intended final

packaging.

Storage Conditions:

Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C, 50°C) for a

period of 1 to 3 months.

Real-Time Stability: Store samples under ambient conditions (e.g., 25°C/60% RH) for the

intended shelf life of the product.
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Light Exposure: Expose samples to controlled UV and visible light to assess

photodegradation.

Freeze-Thaw Cycles: Subject samples to alternating cycles of freezing (e.g., -10°C) and

thawing (room temperature) to assess physical stability.

Evaluation Intervals: At specified time points (e.g., 1 week, 1 month, 3 months), samples

from each condition are evaluated.

Assessment Parameters:

Physical Properties: Color, clarity, viscosity, and phase separation.

Olfactory Properties: Changes in scent profile compared to the initial sample.

Chemical Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to quantify

the concentration of Ethyl 3-methoxybenzoate and identify any degradation products.[3]

[14][15][16]

Data Analysis: Compare the results from the stressed samples to the control and initial

samples to determine the stability of the fragrance ingredient in the final product.
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Workflow for Olfactory Evaluation of a Novel Fragrance Ingredient

Preparation

Evaluation

Analysis

Source High-Purity
Ethyl 3-methoxybenzoate

Prepare Dilutions
(10%, 1%, 0.1% in solvent)

Dip Smelling Strips

Sensory Panel Evaluation
(Trained Panelists)

Assess Top Notes
(t=0 min)

Assess Heart Notes
(t=15 min)

Assess Base Notes
(t=1h, 4h, 24h)

Collect Descriptive Data
and Intensity Ratings

Compile and Analyze Results

Generate Olfactory Profile

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of a new fragrance ingredient.
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Logical Flow for Fragrance Stability Testing
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Caption: Logical flow diagram for comprehensive fragrance stability testing.
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Safety and Regulatory Considerations
Any new fragrance ingredient must be assessed for safety. While specific safety data for Ethyl
3-methoxybenzoate is limited, its isomers have been evaluated. For instance, ethyl p-anisate

(ethyl 4-methoxybenzoate) is not expected to be genotoxic and is not a concern for skin

sensitization at current use levels.[17] A full safety assessment for Ethyl 3-methoxybenzoate
would be required, including evaluation for skin sensitization, phototoxicity, and genotoxicity,

following the guidelines of the International Fragrance Association (IFRA) and the Research

Institute for Fragrance Materials (RIFM).

Conclusion
Ethyl 3-methoxybenzoate represents an unexplored molecule in the perfumer's palette. While

its exact olfactory profile remains to be characterized, its chemical structure suggests potential

for a novel and interesting scent. The protocols outlined in these application notes provide a

robust framework for the systematic evaluation of its fragrance properties, stability, and

suitability for use in consumer products. Further research is necessary to fully elucidate its

potential and establish its place within the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.thegoodscentscompany.com/data/rw1043481.html
https://scent.vn/en/pages/compound/methyl-2-methoxybenzoate-2094
https://www.thegoodscentscompany.com/data/rw1032761.html
https://www.hmdb.ca/metabolites/HMDB0032639
https://www.hmdb.ca/metabolites/HMDB0032639
http://www.thegoodscentscompany.com/data/rw1477841.html
https://www.olfasense.com/target-industry/fragrances/
https://parfums-de-grasse.com/fr/content/728-sensory-evaluation-of-perfumes-developing-professional-skills-in-olfactory-analysis
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/scapgcms0171_c3282c701d/scapgcms0171.pdf
https://connectjournals.com/file_full_text/3583801H_2749-2758.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9931019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9931019/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/94-30-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/94-30-4.pdf
https://www.benchchem.com/product/b084342#use-of-ethyl-3-methoxybenzoate-in-fragrance-research
https://www.benchchem.com/product/b084342#use-of-ethyl-3-methoxybenzoate-in-fragrance-research
https://www.benchchem.com/product/b084342#use-of-ethyl-3-methoxybenzoate-in-fragrance-research
https://www.benchchem.com/product/b084342#use-of-ethyl-3-methoxybenzoate-in-fragrance-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

